Cas no 2787-64-6 (2-Butenedioic acid(2Z)-, dinonyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, dinonyl ester (9CI)
• CAS No: 2787-64-6
• MF: C₂₂H₄₀O₄
• MW: 368.550607681274
• CID: 256161
• PubChem ID: 5365059
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, dinonyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, dinonyl ester (9CI)
• dinonyl maleate
• dinonyl (Z)-but-2-enedioate
• DTXSID701304519
• SCHEMBL123564
• 2-Butenedioic acid (Z)-, dinonyl ester
• Dinonyl (2Z)-2-butenedioate #
• NS00047907
• EINECS 220-515-6
• 1,4-Dinonyl (2Z)-2-butenedioate
• 2787-64-6
• PQJYOOFQDXGDDS-ZCXUNETKSA-N

• Inchi： 1S/C22H40O4/c1-3-5-7-9-11-13-15-19-25-21(23)17-18-22(24)26-20-16-14-12-10-8-6-4-2/h17-18H,3-16,19-20H2,1-2H3/b18-17-
• InChI Key： PQJYOOFQDXGDDS-ZCXUNETKSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCC)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 368.2928
• Monoisotopic Mass: 368.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 20
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.939
• Boiling Point: 445.3°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.46
• PSA: 52.6